Cas no 218631-44-8 (1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid)

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid is a pyrazole-based carboxylic acid derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the methoxyphenyl and methyl substituents, contribute to its potential as a versatile intermediate in organic synthesis. The carboxylic acid moiety enhances reactivity, enabling further functionalization for the development of bioactive compounds. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and electronic properties. High purity and stability under standard conditions make it a reliable choice for laboratory-scale and industrial applications. Its synthesis and characterization are well-documented, ensuring reproducibility in research settings.
1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid structure
218631-44-8 structure
Product Name:1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
CAS No:218631-44-8
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD05150587
CID:912062
PubChem ID:2769599
Update Time:2025-06-10

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methoxy-phenyl)-5-methyl-2h-pyrazole-3-carboxylic acid
    • 1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid
    • 2-(4-methoxyphenyl)-5-methylpyrazole-3-carboxylic acid
    • 1-(4-methoxyphenyl)-3-methylpyrazole-5-carboxylic acid
    • 2-(4-Methoxyphenyl)-5-methyl-2H-pyrazole-3-carboxylic acid
    • AC1MCH8N
    • AG-E-59664
    • CTK4E7826
    • KB-222998
    • SBB097930
    • SureCN1873948
    • SCHEMBL1873948
    • DTXSID80377782
    • KS-9064
    • AKOS022671641
    • 1-(4-METHOXYPHENYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
    • DA-08116
    • 218631-44-8
    • MFCD05150587
    • KGDRXQSJRQQXCK-UHFFFAOYSA-N
    • G85064
    • MDL： MFCD05150587
    • Inchi： 1S/C12H12N2O3/c1-8-7-11(12(15)16)14(13-8)9-3-5-10(17-2)6-4-9/h3-7H,1-2H3,(H,15,16)
    • InChI Key： KGDRXQSJRQQXCK-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1)N1C(C(=O)O)=CC(C)=N1

Computed Properties

  • Exact Mass: 232.08500
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.35000
  • LogP: 1.88750

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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